17-Bromoheptadecan-1-ol
Description
17-Bromoheptadecan-1-ol is a long-chain aliphatic alcohol with a bromine atom substituted at the 17th carbon position. Its molecular formula is C₁₇H₃₅BrO, and its molecular weight is approximately 336.37 g/mol (calculated by adding bromine’s atomic mass [79.9 g/mol] to heptadecan-1-ol’s molecular weight of 256.47 g/mol ). This compound is structurally analogous to heptadecan-1-ol (C₁₇H₃₆O) but features enhanced electrophilicity and reactivity due to the bromine substituent.
Properties
Molecular Formula |
C17H35BrO |
|---|---|
Molecular Weight |
335.4 g/mol |
IUPAC Name |
17-bromoheptadecan-1-ol |
InChI |
InChI=1S/C17H35BrO/c18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17-19/h19H,1-17H2 |
InChI Key |
UTHACLCPTUXTLL-UHFFFAOYSA-N |
Canonical SMILES |
C(CCCCCCCCO)CCCCCCCCBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
- Substituent Effects: The bromine atom in 17-bromoheptadecan-1-ol introduces polarity and alters intermolecular interactions compared to non-halogenated heptadecan-1-ol. This increases its solubility in polar solvents and reactivity in substitution reactions.
- Hazards: Heptadecan-1-ol is classified as a skin and eye irritant (GHS Category 2/2A) .
- Applications : Heptadecan-1-ol is used in surfactants and lubricants, whereas this compound’s bromine group makes it a candidate for synthesizing polymers or pharmaceuticals via nucleophilic substitution.
Comparison with Dodecan-1-ol (C₁₂H₂₆O)
Chain Length and Physicochemical Properties
- Molecular Weight : Dodecan-1-ol has a lower molecular weight (186.3 g/mol) compared to this compound, leading to differences in melting/boiling points and viscosity.
Comparison with Other Brominated Alcohols
Data Table: Key Properties of Compared Compounds
Research Findings and Implications
- Synthetic Utility : The bromine atom in this compound positions it as a versatile intermediate for cross-coupling reactions, akin to methodologies in .
- Environmental Impact: Brominated alcohols may pose higher ecological risks compared to non-halogenated analogs, necessitating rigorous disposal measures as outlined for dodecan-1-ol .
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